Cas no 2229269-09-2 (Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]-)

• Product Name: Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 2229269-09-2
• MF: C₁₁H₁₀F₅N
• MW: 251.195820331573
• CID: 5264110
• Update Time: 2025-06-15

Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C11H10F5N/c12-10(13)5-9(10,6-17)7-2-1-3-8(4-7)11(14,15)16/h1-4H,5-6,17H2
• InChI Key： GZXOCDFQVOVFJW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)(CN)CC1(F)F

Additional information on Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]-

Comprehensive Overview of Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]- (CAS No. 2229269-09-2)

The compound Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]- (CAS No. 2229269-09-2) is a fluorinated organic molecule with a unique structural framework. Its cyclopropane core, combined with difluoro and trifluoromethyl substituents, makes it a subject of interest in pharmaceutical and agrochemical research. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical properties in drug design. Researchers are increasingly exploring such fluorinated cyclopropane derivatives due to their potential applications in bioactive molecule development.

In recent years, the demand for fluorinated building blocks like Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]- has surged, driven by advancements in medicinal chemistry and material science. This compound’s CAS No. 2229269-09-2 is frequently searched in academic and industrial databases, reflecting its relevance in synthetic chemistry. Users often inquire about its synthesis methods, physicochemical properties, and potential applications, highlighting its versatility. The integration of AI-driven drug discovery tools has further accelerated interest in such molecules, as they are screened for novel therapeutic targets.

The structural motif of 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]cyclopropanemethanamine is particularly noteworthy for its stereochemical complexity. The cyclopropane ring introduces strain, which can influence binding affinity in biological systems. This has led to investigations into its role as a scaffold for enzyme inhibitors or receptor modulators. Additionally, the trifluoromethyl group is a hallmark of modern agrochemicals, making this compound a candidate for crop protection research. Searches for fluorinated agrochemicals often include derivatives like this, underscoring its cross-disciplinary appeal.

From a synthetic perspective, Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]- poses challenges due to its multi-step synthesis and the need for regioselective fluorination. Chemists frequently seek optimized protocols for its preparation, with queries like "efficient synthesis of difluorocyclopropane derivatives" trending in scientific forums. The compound’s stability under various conditions is another hot topic, as it impacts storage and handling in industrial settings. These discussions align with broader trends in green chemistry, where minimizing waste and improving atom economy are priorities.

The potential of CAS No. 2229269-09-2 extends beyond traditional applications. With the rise of personalized medicine, researchers are examining its utility in proteolysis-targeting chimeras (PROTACs) and other targeted therapies. Its fluorine-rich structure could improve pharmacokinetics, a key consideration in drug candidate optimization. Meanwhile, in material science, its incorporation into high-performance polymers or liquid crystals is being explored, driven by searches for novel fluorinated materials with unique electronic properties.

In conclusion, Cyclopropanemethanamine, 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]- (CAS No. 2229269-09-2) represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—make it a valuable subject for ongoing research. As computational chemistry and high-throughput screening evolve, this compound’s profile is likely to grow, answering pressing questions in molecular design and functional material development.